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Compound of Interest

Compound Name: (S)-Veludacigib

Cat. No.: B11930853

(S)-Veludacigib, as an investigational drug and a potent CDK4/6 inhibitor, requires meticulous
handling and disposal procedures to ensure the safety of laboratory personnel and to prevent
environmental contamination. All materials contaminated with (S)-Veludacigib must be treated
as hazardous chemical waste and disposed of in accordance with federal, state, and
institutional regulations.

Researchers, scientists, and drug development professionals must adhere to strict protocols for
the disposal of (S)-Veludacigib. The primary method for the final disposition of this and similar
investigational drug products is incineration through a licensed hazardous waste management
vendor.[1][2] This ensures the complete destruction of the active pharmaceutical ingredient.

Summary of Key Compound Information

While specific quantitative data for (S)-Veludacigib's disposal parameters are not publicly
available, the following table summarizes essential information based on its nature as a
research-grade, biologically active small molecule.
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Property Value

Chemical Name (S)-Veludacigib

Synonyms N/A

Primary Research Area Oncology, CDK4/6 Inhibition
Physical Form Typically a solid powder
Waste Classification Hazardous Chemical Waste

) Incineration via a licensed environmental
Recommended Disposal
management vendor

Step-by-Step Disposal Protocol for (S)-Veludacigib

The following procedures are based on general best practices for the disposal of potent
research compounds and hazardous laboratory chemicals. It is imperative to always consult
your institution's Environmental Health and Safety (EHS) department for specific requirements.

[3]

Waste Identification and Segregation

o Treat as Hazardous Waste: All materials that have come into contact with (S)-Veludacigib
must be considered hazardous waste. This includes:

o The pure compound.
o Solutions containing (S)-Veludacigib (e.g., in DMSO).
o Contaminated labware such as pipette tips, tubes, vials, flasks, and gloves.[3][4]

o Segregate Waste Streams: Do not mix (S)-Veludacigib waste with other types of waste,
such as non-hazardous trash, sharps, or biological waste, unless explicitly permitted by your
institution's EHS guidelines.[3]

Waste Collection and Containment
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» Solid Waste: Collect contaminated disposable labware and personal protective equipment
(PPE) in a designated, leak-proof container lined with a heavy-duty plastic bag. This
container must be clearly labeled as "Hazardous Waste."

» Liquid Waste: Collect solutions containing (S)-Veludacigib in a separate, leak-proof, and
chemically compatible container. The container must be securely capped.[3]

» Original Containers: Unused, partially used, or empty vials of (S)-Veludacigib should be
disposed of "as is" without being emptied.[1][5]

e Sharps: Any sharps (needles, scalpels, etc.) contaminated with (S)-Veludacigib must be
placed in a designated, puncture-resistant sharps container that is also labeled as hazardous
waste.

Labeling and Storage

e Proper Labeling: Every hazardous waste container must be affixed with a "HAZARDOUS
WASTE" label provided by your institution's EHS department.[5] The label must be
completed with the following information:

[e]

The full chemical name: "(S)-Veludacigib".

o All chemical constituents and their approximate concentrations (e.g., "(S)-Veludacigib in
DMSQO").

o The name of the Principal Investigator (PI).[5]

o The laboratory location (building and room number).[5]

o A contact phone number.[5]

o The date when waste was first added to the container (accumulation start date).

e Secure Storage: Store all waste containers in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory.[5] This area should be away from general lab
traffic and clearly marked. The SAA must be registered with your institution's EHS.[5]
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Disposal Request and Pickup

« Initiate Disposal Process: Once a waste container is full, or if the research is concluded, a
formal disposal request must be submitted to your institution's EHS department.[5]

e Scheduled Pickup: An environmental professional will then pick up the properly labeled and
sealed containers and transport them to a designated 90-day storage facility before they are
sent to an approved environmental management vendor for incineration.[2]

Record Keeping

e Maintain Records: It is crucial to maintain accurate records of the disposal of all
investigational drugs. A certificate of destruction should be obtained from the EHS
department or the disposal vendor and kept for a minimum of three years.[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of (S)-Veludacigib.
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Waste Generation & Segregation
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Caption: Workflow for the proper disposal of (S)-Veludacigib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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